Cas no 7166-64-5 (3-Methoxybenzenemethanethiol)

3-Methoxybenzenemethanethiol structure

3-Methoxybenzenemethanethiol structure

Product Name:3-Methoxybenzenemethanethiol

CAS No:7166-64-5

MF:C₈H₁₀OS

MW:154.229401111603

MDL:MFCD09812092

CID:1016523

PubChem ID:10749403

Update Time:2025-04-20

3-Methoxybenzenemethanethiol Chemical and Physical Properties

Names and Identifiers

- 3-Methoxybenzenemethanethiol
- (3-methoxyphenyl)methanethiol
- SCHEMBL1145617
- CS-0455200
- DUHBAVSWWIYBDM-UHFFFAOYSA-N
- DTXSID60444264
- BS-13197
- Benzenemethanethiol, 3-methoxy-
- AKOS000169220
- EN300-60645
- 7166-64-5
- MDL： MFCD09812092
- Inchi： 1S/C8H10OS/c1-9-8-4-2-3-7(5-8)6-10/h2-5,10H,6H2,1H3
- InChI Key： DUHBAVSWWIYBDM-UHFFFAOYSA-N
- SMILES： SCC1C=CC=C(C=1)OC

Computed Properties

Exact Mass: 154.04523611g/mol
Monoisotopic Mass: 154.04523611g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 95.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 10.2Å²

Experimental Properties

Density: 1.072
Boiling Point: 247 ºC
Flash Point: 103 ºC

3-Methoxybenzenemethanethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR51960-250mg	(3-Methoxyphenyl)methanethiol	7166-64-5	95%	250mg	£195.00	2025-02-20
Apollo Scientific	OR51960-1g	(3-Methoxyphenyl)methanethiol	7166-64-5	95%	1g	£495.00	2025-02-20
abcr	AB434770-1 g	(3-Methoxyphenyl)methanethiol	7166-64-5		1g	€594.40	2023-07-18
abcr	AB434770-5 g	(3-Methoxyphenyl)methanethiol	7166-64-5		5g	€1,373.40	2023-07-18
eNovation Chemicals LLC	D682279-1g	Benzenemethanethiol, 3-methoxy-	7166-64-5	95%	1g	$295	2024-08-03
Key Organics Ltd	BS-13197-100MG	(3-methoxyphenyl)methanethiol	7166-64-5	>95%	100mg	£229.26	2023-09-08
Key Organics Ltd	BS-13197-1G	(3-methoxyphenyl)methanethiol	7166-64-5	>95%	1g	£392.00	2023-09-08
Key Organics Ltd	BS-13197-5G	(3-methoxyphenyl)methanethiol	7166-64-5	>95%	5g	£1137.00	2023-09-08
Key Organics Ltd	BS-13197-10G	(3-methoxyphenyl)methanethiol	7166-64-5	>95%	10g	£1672.00	2023-09-08
Enamine	EN300-60645-0.05g	(3-methoxyphenyl)methanethiol	7166-64-5	95%	0.05g	$65.0	2023-02-13

3-Methoxybenzenemethanethiol Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

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